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Compound of Interest

Compound Name: Piflufolastat

Cat. No.: B606989 Get Quote

Essential protocols for the safe handling, application, and disposal of Piflufolastat F18 in a

laboratory setting, ensuring the protection of researchers and the integrity of scientific

investigations.

Piflufolastat F18, commercially known as Pylarify®, is a radioactive diagnostic agent

instrumental in positron emission tomography (PET) imaging for prostate cancer research.[1]

As with any radiopharmaceutical, adherence to stringent safety protocols is paramount to

minimize radiation exposure and ensure a safe laboratory environment. This guide provides

essential, immediate safety and logistical information for researchers, scientists, and drug

development professionals.

Immediate Safety Measures & Personal Protective
Equipment (PPE)
Piflufolastat F18 is a radioactive material and should only be handled by personnel qualified

by training and experience in the safe use of radionuclides.[1][2][3] The fundamental principle

of radiation safety, ALARA (As Low As Reasonably Achievable), must be strictly observed to

minimize radiation exposure.[4]

Engineering Controls:
Ventilation and Containment: Work with Piflufolastat F18 should be conducted in a well-

ventilated area.[5] The use of process enclosures, containment technology, or other

engineering controls is recommended to keep airborne levels below exposure limits.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b606989?utm_src=pdf-interest
https://www.benchchem.com/product/b606989?utm_src=pdf-body
https://www.benchchem.com/product/b606989?utm_src=pdf-body
https://reference.medscape.com/drug/pylarify-piflufolastat-F-18-4000221
https://www.benchchem.com/product/b606989?utm_src=pdf-body
https://reference.medscape.com/drug/pylarify-piflufolastat-F-18-4000221
https://www.lantheus.com/assets/PYLARIFY-piflufolastat-F18-injection-SDS-V2.1-5.29.2021.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2021/214793s000lbl.pdf
https://newyorkoncology.com/hubfs/Pylarify%20Brochure%2010-2023.pdf
https://www.benchchem.com/product/b606989?utm_src=pdf-body
https://www.lantheus.com/assets/PYLARIFY-December-2022-NP-US-PY-0193.pdf
https://www.lantheus.com/assets/PYLARIFY-December-2022-NP-US-PY-0193.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designated Work Area: All handling of Piflufolastat F18 must occur in a designated area.[2]

[5]

Emergency Equipment: Ensure that eyewash stations and safety showers are in close

proximity to the workstation.[5]

Personal Protective Equipment (PPE):
A comprehensive PPE strategy is crucial when handling Piflufolastat F18.

PPE Component Specification Rationale

Gloves Waterproof gloves

To prevent skin contact and

absorption of the radioactive

material.[1]

Radiation Shielding
Effective radiation shielding,

including syringe shields

To minimize radiation dose to

the hands and body during

handling and preparation.[1][2]

[3]

Eye Protection
Safety glasses with side

shields or goggles

To protect the eyes from

splashes.[5]

Face Protection Face shield

Recommended to protect the

entire face from potential

splashes.[5]

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

To be used if exposure limits

are exceeded or if irritation or

other symptoms are

experienced.[5]

Procedural Guidelines for Handling and Disposal
Adherence to a systematic workflow is essential for minimizing risk and ensuring the accuracy

of experimental results.
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Preparation and Handling Protocol:
Authorization: Only authorized and trained personnel should handle Piflufolastat F18.[1][2]

[3]

Aseptic Technique: Use aseptic techniques throughout the preparation and handling process

to maintain sterility.[3]

Visual Inspection: Before use, visually inspect the solution. It should be a clear, colorless

solution. Do not use if it contains particulate matter or is discolored.[3]

Dose Calibration: Assay the dose in a suitable dose calibrator before administration or use in

experiments.[3]

Shielding: At all times, use appropriate radiation shielding, including lead pigs for vials and

syringe shields for administration.[1][2][3]

Personal Hygiene: Wash hands and face before breaks and immediately after handling the

product.[5]

Storage:
Store Piflufolastat F18 at 20-25ºC (68-77ºF).[1]

Keep the vial upright in its original container with radiation shielding.[1]

Adhere to the expiration date and time provided on the container label. The product should

be used within 10 hours from the time of the end of synthesis.[1]

Disposal Plan:
Dispose of any unused Piflufolastat F18 in compliance with applicable regional, national, and

local laws and regulations for radioactive waste.[2][5] Local regulations may be more stringent

than regional or national requirements.[5]

Emergency Procedures
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In the event of an emergency, immediate and appropriate action is critical. In all instances of

exposure or suspected exposure, notify the Radiation Safety Officer immediately.[2][5]

Eye Contact: Immediately irrigate the eyes with copious amounts of water for at least 15

minutes, ensuring to separate the eyelids with fingers. Seek medical attention if irritation

persists.[2][5]

Skin Contact: Immediately wash the affected skin with copious amounts of water for at least

15 minutes while removing any contaminated clothing and shoes. If irritation persists, seek

medical attention.[2]

Inhalation: Move the individual to fresh air. Provide oxygen or artificial respiration if needed.

[2][5]

Ingestion: Never give anything by mouth to an unconscious person. Rinse the mouth

thoroughly with water.[2]

Spills: Contain the spillage and collect it with a non-combustible absorbent material (e.g.,

sand, earth, diatomaceous earth, vermiculite). Place the material in a suitable, closed

container for disposal according to local regulations.[2]

Quantitative Safety Data
The following table summarizes key quantitative data related to Piflufolastat F18.

Parameter Value Reference

Recommended Dose Range 296 - 370 MBq (8 - 10 mCi) [3]

Radiation Effective Dose
4.3 mSv from a 370 MBq (10

mCi) dose
[4]

Critical Organ Radiation Doses
Kidneys: 45.5 mGy, Liver: 13.7

mGy, Spleen: 10 mGy
[4]

Storage Temperature 20-25ºC (68-77ºF) [1]

Use Within 10 hours from end of synthesis [1]
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Piflufolastat Handling Workflow
The following diagram illustrates the key steps and decision points in the safe handling of

Piflufolastat F18.
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Piflufolastat F18 Handling Workflow
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Caption: Workflow for safe handling of Piflufolastat F18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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